Cas no 2680844-37-3 (tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate
• CAS No: 2680844-37-3
• MF: C₁₅H₁₇Cl₃N₂O₂
• MW: 363.666681051254
• CID: 5625054
• PubChem ID: 165920847
• Update Time: 2025-06-22

tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680844-37-3
• EN300-28300164
• tert-butyl N-[2,2,2-trichloro-1-(1H-indol-3-yl)ethyl]carbamate
• tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate

• Inchi： 1S/C15H17Cl3N2O2/c1-14(2,3)22-13(21)20-12(15(16,17)18)10-8-19-11-7-5-4-6-9(10)11/h4-8,12,19H,1-3H3,(H,20,21)
• InChI Key： WMTJBGQQFIBCFZ-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CNC2C=CC=CC1=2)NC(=O)OC(C)(C)C)(Cl)Cl

Computed Properties

• Exact Mass: 362.035561g/mol
• Monoisotopic Mass: 362.035561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.1Ų

Additional information on tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate

Research Brief on tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate (CAS: 2680844-37-3)

The compound tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate (CAS: 2680844-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trichloroethyl and indole moieties, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and anticancer agents. The structural complexity and reactivity of this compound make it a valuable scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activities of tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate. The study highlighted its role as a precursor in the synthesis of indole-based derivatives, which exhibit promising inhibitory effects against key enzymes involved in cancer progression. The compound's ability to undergo selective transformations under mild conditions was emphasized, making it a versatile building block for medicinal chemistry applications.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the compound's utility in designing potent inhibitors of viral proteases. The researchers demonstrated that derivatives of tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate could effectively bind to the active sites of viral enzymes, thereby inhibiting their function. This finding opens new avenues for the development of antiviral therapies, particularly for emerging infectious diseases.

From a methodological perspective, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize the compound and its derivatives. These techniques have provided insights into the compound's stability, purity, and reactivity, which are crucial for its application in large-scale synthesis. Additionally, computational modeling studies have been conducted to predict the compound's interactions with biological targets, further guiding its optimization for therapeutic use.

In conclusion, tert-butyl N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylcarbamate represents a promising candidate for further research in drug discovery. Its unique chemical properties and demonstrated biological activities underscore its potential as a key intermediate in the development of novel therapeutics. Future studies should focus on expanding its applications, optimizing its synthetic routes, and exploring its mechanisms of action in greater detail.